Cas no 672957-98-1 (2-(2-Hydroxyethoxy)pyridine-3-carboxylic Acid)

• Product Name: 2-(2-Hydroxyethoxy)pyridine-3-carboxylic Acid
• CAS No: 672957-98-1
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD11136680
• CID: 1020703
• PubChem ID: 28413974
• Update Time: 2025-05-25

2-(2-Hydroxyethoxy)pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid,2-(2-hydroxyethoxy)-(9CI)
• 2-(2-Hydroxyethoxy)pyridine-3-carboxylic Acid

• MDL： MFCD11136680
• Inchi： 1S/C8H9NO4/c10-4-5-13-7-6(8(11)12)2-1-3-9-7/h1-3,10H,4-5H2,(H,11,12)
• InChI Key： SXHVCOKUYSAVPM-UHFFFAOYSA-N
• SMILES： O(C1C(C(=O)O)=CC=CN=1)CCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(2-Hydroxyethoxy)pyridine-3-carboxylic Acid

Recent Advances in the Study of 2-(2-Hydroxyethoxy)pyridine-3-carboxylic Acid (CAS: 672957-98-1)

2-(2-Hydroxyethoxy)pyridine-3-carboxylic Acid (CAS: 672957-98-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

One of the key areas of research involving 2-(2-Hydroxyethoxy)pyridine-3-carboxylic Acid is its role as a building block in the synthesis of small molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The compound's unique structural features, including the hydroxyethoxy and carboxylic acid moieties, contribute to its ability to form stable interactions with target proteins, enhancing the efficacy of the resulting inhibitors.

In addition to its applications in oncology, recent research has explored the compound's potential in antimicrobial therapy. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(2-Hydroxyethoxy)pyridine-3-carboxylic Acid exhibited promising activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

Another significant development is the use of 2-(2-Hydroxyethoxy)pyridine-3-carboxylic Acid in the design of prodrugs. A recent publication in Molecular Pharmaceutics (2023) described the synthesis of prodrugs based on this compound, which demonstrated improved bioavailability and targeted delivery in preclinical models. The study highlighted the compound's compatibility with various prodrug strategies, making it a valuable tool for optimizing drug pharmacokinetics.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-(2-Hydroxyethoxy)pyridine-3-carboxylic Acid. A 2023 paper in Organic Process Research & Development outlined a scalable and cost-effective synthesis route, which could facilitate its broader application in pharmaceutical manufacturing. The optimized process reduces the number of steps and improves yield, addressing previous challenges associated with its production.

In conclusion, 2-(2-Hydroxyethoxy)pyridine-3-carboxylic Acid (CAS: 672957-98-1) continues to emerge as a valuable compound in chemical biology and drug discovery. Its diverse applications, ranging from kinase inhibitors to antimicrobial agents and prodrugs, underscore its versatility. Ongoing research is expected to further elucidate its potential and expand its utility in the development of next-generation therapeutics.